Asteltoxin Asteltoxin Asteltoxin is a furofuran.
Asteltoxin is a natural product found in Aspergillus ochraceopetaliformis, Aspergillus insulicola, and other organisms with data available.
Asteltoxin is a mycotoxin of Aspergillus stellatus and Emericella varicolor Asteltoxin belongs to the family of Furofurans. These are organic compounds containing a two furan rings fused to each other.
Brand Name: Vulcanchem
CAS No.: 79663-49-3
VCID: VC21228588
InChI: InChI=1S/C23H30O7/c1-6-18-23(4,26)22(3)20(25)16(29-21(22)30-18)12-10-8-7-9-11-15-14(2)17(27-5)13-19(24)28-15/h7-13,16,18,20-21,25-26H,6H2,1-5H3/b8-7+,11-9+,12-10+/t16-,18-,20+,21+,22+,23+/m1/s1
SMILES: CCC1C(C2(C(C(OC2O1)C=CC=CC=CC3=C(C(=CC(=O)O3)OC)C)O)C)(C)O
Molecular Formula: C23H30O7
Molecular Weight: 418.5 g/mol

Asteltoxin

CAS No.: 79663-49-3

Cat. No.: VC21228588

Molecular Formula: C23H30O7

Molecular Weight: 418.5 g/mol

* For research use only. Not for human or veterinary use.

Asteltoxin - 79663-49-3

Specification

Description Asteltoxin is a furofuran.
Asteltoxin is a natural product found in Aspergillus ochraceopetaliformis, Aspergillus insulicola, and other organisms with data available.
Asteltoxin is a mycotoxin of Aspergillus stellatus and Emericella varicolor Asteltoxin belongs to the family of Furofurans. These are organic compounds containing a two furan rings fused to each other.
CAS No. 79663-49-3
Molecular Formula C23H30O7
Molecular Weight 418.5 g/mol
IUPAC Name 6-[(1E,3E,5E)-6-[(2R,3R,3aR,4R,5R,6aS)-2-ethyl-3,4-dihydroxy-3,3a-dimethyl-2,4,5,6a-tetrahydrofuro[2,3-b]furan-5-yl]hexa-1,3,5-trienyl]-4-methoxy-5-methylpyran-2-one
Standard InChI InChI=1S/C23H30O7/c1-6-18-23(4,26)22(3)20(25)16(29-21(22)30-18)12-10-8-7-9-11-15-14(2)17(27-5)13-19(24)28-15/h7-13,16,18,20-21,25-26H,6H2,1-5H3/b8-7+,11-9+,12-10+/t16-,18-,20+,21+,22+,23+/m1/s1
Standard InChI Key GPXPJKFETRLRAS-AHUKKWBBSA-N
Isomeric SMILES CC[C@@H]1[C@]([C@]2([C@H]([C@H](O[C@H]2O1)/C=C/C=C/C=C/C3=C(C(=CC(=O)O3)OC)C)O)C)(C)O
SMILES CCC1C(C2(C(C(OC2O1)C=CC=CC=CC3=C(C(=CC(=O)O3)OC)C)O)C)(C)O
Canonical SMILES CCC1C(C2(C(C(OC2O1)C=CC=CC=CC3=C(C(=CC(=O)O3)OC)C)O)C)(C)O

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